![molecular formula C10H17NO2S B6229246 N-[(3,4-dihydro-2H-pyran-2-yl)methylidene]-2-methylpropane-2-sulfinamide CAS No. 1379434-80-6](/img/no-structure.png)
N-[(3,4-dihydro-2H-pyran-2-yl)methylidene]-2-methylpropane-2-sulfinamide
Description
3,4-Dihydro-2H-pyran is an organic compound and a heterocyclic compound with the formula C5H8O . It’s a colorless liquid .
Synthesis Analysis
3,4-Dihydro-2H-pyran can be synthesized from tetrahydropyran derivatives by reacting pyrazoles in the presence of trifluoroacetic acid . It can also be used as a reactant to synthesize tetrahydropyranylated product from alcohols in the presence of phenolsulfonic acid-formaldehyde resin catalyst .Molecular Structure Analysis
The molecular structure of 3,4-Dihydro-2H-pyran consists of a six-membered ring with five carbon atoms and one oxygen atom . The molecular weight is 84.12 .Chemical Reactions Analysis
3,4-Dihydro-2H-pyran can react with alcohols to produce tetrahydropyranylated products in the presence of a phenolsulfonic acid-formaldehyde resin catalyst .Physical And Chemical Properties Analysis
3,4-Dihydro-2H-pyran is a liquid at room temperature with a boiling point of 86-87°C and a freezing point of -70°C . It has a relative density of 0.9221 (19/15°C) and a refractive index of 1.4402 (19°C) .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[(3,4-dihydro-2H-pyran-2-yl)methylidene]-2-methylpropane-2-sulfinamide involves the condensation of 2-methylpropane-2-sulfinic acid with 3,4-dihydro-2H-pyran-2-carbaldehyde, followed by the addition of ammonia and oxidation to form the sulfinamide.", "Starting Materials": [ "2-methylpropane-2-sulfinic acid", "3,4-dihydro-2H-pyran-2-carbaldehyde", "ammonia" ], "Reaction": [ "Step 1: Condensation of 2-methylpropane-2-sulfinic acid with 3,4-dihydro-2H-pyran-2-carbaldehyde in the presence of a base such as sodium hydroxide to form N-[(3,4-dihydro-2H-pyran-2-yl)methylidene]-2-methylpropane-2-sulfinate.", "Step 2: Addition of ammonia to the reaction mixture to form N-[(3,4-dihydro-2H-pyran-2-yl)methylidene]-2-methylpropane-2-sulfonamide.", "Step 3: Oxidation of the sulfonamide to the sulfinamide using an oxidizing agent such as hydrogen peroxide or sodium hypochlorite." ] } | |
CAS RN |
1379434-80-6 |
Product Name |
N-[(3,4-dihydro-2H-pyran-2-yl)methylidene]-2-methylpropane-2-sulfinamide |
Molecular Formula |
C10H17NO2S |
Molecular Weight |
215.3 |
Purity |
95 |
Origin of Product |
United States |
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